4-((1H-imidazol-1-yl)methyl)-N-(3-methylisothiazol-5-yl)benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-(3-methyl-1,2-thiazol-5-yl)benzamide
• InChI: InChI=1S/C15H14N4OS/c1-11-8-14(21-18-11)17-15(20)13-4-2-12(3-5-13)9-19-7-6-16-10-19/h2-8,10H,9H2,1H3,(H,17,20)
• InChI Key: QHLZNFSPTYWWPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2=CC=C(C=C2)CN3C=CN=C3
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-(3-methylisothiazol-5-yl)benzamide, also known as MIBE, is a chemical compound that has been widely studied for its potential applications in scientific research. MIBE is a small molecule inhibitor that targets the interaction between the transcription factor HIF-1α and its coactivator p300/CBP. This interaction plays a crucial role in the regulation of hypoxia-inducible genes, which are involved in a variety of physiological and pathological processes.

Scientific Research Applications

Heterocyclic Compound Synthesis

This chemical is utilized as a building block in the synthesis of diverse heterocyclic compounds. Elmagd et al. (2017) discussed the use of related thiosemicarbazide derivatives in creating imidazole, 1,3,4-oxadiazole, 1,3,4-thiadiazole, 1,3-oxazine, and 1,2,4-triazine ring systems, highlighting its utility in expanding the chemical repertoire for pharmaceutical development and research into novel materials (Elmagd et al., 2017).

Antimicrobial Activity

The antimicrobial properties of compounds synthesized using this chemical have been explored. For instance, the study by Elmagd et al. (2017) included testing some of the synthesized compounds for antimicrobial activity, which is crucial for discovering new antibiotics and understanding resistance mechanisms (Elmagd et al., 2017).

Molecular Interactions and Gelation Behavior

The role of molecular interactions, such as hydrogen bonding and π-π stacking, in the gelation behavior of N-(thiazol-2-yl)benzamide derivatives, including compounds similar to the one , has been investigated by Yadav and Ballabh (2020). This research is significant for materials science, particularly in the development of supramolecular gels with potential applications in drug delivery and tissue engineering (Yadav & Ballabh, 2020).

Electrophysiological Activity

The cardiac electrophysiological activity of N-substituted imidazolylbenzamides, closely related to the compound , was studied by Morgan et al. (1990), indicating potential applications in developing new treatments for cardiac arrhythmias. This research underscores the importance of such compounds in medical research, particularly in understanding and treating heart diseases (Morgan et al., 1990).